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Compound of Interest

Compound Name: Benzenethiol

Cat. No.: B1682325

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the thermophysical properties
of Benzenethiol (also known as thiophenol), a crucial organosulfur compound with applications
in chemical synthesis, pharmaceuticals, and materials science. This document compiles
critically evaluated data, details the experimental methodologies for their determination, and
presents a relevant chemical synthesis pathway to offer a holistic resource for professionals in
research and development.

Core Thermophysical Property Data

The following tables summarize key thermophysical properties of Benzenethiol, compiled from
various reputable sources. These values are essential for process design, safety assessments,

and computational modeling.

Table 1: General and Physical Properties of Benzenethiol
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Property Value Source(s)
Molecular Formula CeHeS [1]
Molecular Weight 110.177 g/mol [1]
Melting Point -15 °C (258.15 K) [2]
Boiling Point 169 °C (442.15 K) [2]
Flash Point 50 °C (323.15 K) - closed cup [2]
Density 1.073 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.588 [2]

Table 2: Thermodynamic Properties of Benzenethiol

Property Value Conditions Source(s)

Standard Enthalpy of +15.02 £ 0.27

] o 298.15K [3]
Formation (liquid) kcal/mol
Standard Molar
o 53.25 cal/deg-mol 298.15 K [3]
Entropy (liquid)
o 34.985 + 2.175x10-3
Heat Capacity (liquid,
T + 6.500x10-°6 T2 258-375 K [3]
Csatd)
cal/deg-mol
Enthalpy of Fusion 2736 cal/mol 258.27 K (Triple Point)  [3]
Enthalpy of 15808.5 - 13.620 T -
o 375-417 K [3]
Vaporization (AHv) 1.586x10~3 T2 cal/mol

Table 3: Transport and Other Properties of Benzenethiol
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Temperature

Property Value °C) Pressure Source(s)
Vapor Pressure 1.4 mmHg 20 - [2]
Vapor Pressure 1.93 mmHg Not Specified - [4]
] o Data available Equilibrium with
Viscosity (liquid) 20 to 417 [5]
over arange Gas
Thermal ] o ]
o Data available Equilibrium with
Conductivity -13to 347 [5]
o over a range Gas
(liquid)
) Data available Equilibrium with
Surface Tension 9.81t044.8 [5]
over a range Gas

Experimental Protocols for Thermophysical
Property Determination

The accurate determination of thermophysical properties relies on precise and well-established
experimental techniques. The following sections detail the methodologies commonly employed

for the properties listed above.

Density Measurement: The Pychometer Method

Density, the mass per unit volume of a substance, is a fundamental property. A highly precise
method for determining the density of liquids is through the use of a pycnometer, a glass flask
with a specific, accurately known volume.

Experimental Procedure:

» Calibration: The exact volume of the pycnometer is first determined by filling it with a
reference liquid of a well-known density, such as distilled water, at a controlled temperature.
The pycnometer is weighed empty, then filled with the reference liquid and weighed again.
The volume is calculated from the mass and known density of the reference liquid.
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o Sample Measurement: The calibrated pycnometer is then filled with Benzenethiol, ensuring
no air bubbles are present.

e Thermostating: The filled pycnometer is placed in a thermostatic bath to bring it to the
desired measurement temperature.

» Weighing: The pycnometer is carefully dried on the outside and weighed.

» Calculation: The density of the Benzenethiol is calculated by dividing the mass of the liquid
(weight of the filled pycnometer minus the weight of the empty pycnometer) by the calibrated
volume of the pycnometer.

Viscosity Measurement: Falling Ball Viscometer

Viscosity measures a fluid's resistance to flow. The falling ball viscometer is a common
instrument for this purpose, relying on the principle of Stokes' Law.

Experimental Procedure:

Apparatus Setup: A calibrated glass tube is filled with Benzenethiol and placed in a
temperature-controlled water bath to maintain a constant temperature.

» Ball Selection: A sphere of known diameter and density is selected.

o Measurement: The sphere is allowed to fall through the liquid. The time it takes for the ball to
travel between two marked points on the tube is measured.

» Calculation: The terminal velocity of the falling sphere is calculated. Using this velocity, along
with the densities of the sphere and the liquid, and the diameter of the sphere, the dynamic
viscosity of the Benzenethiol is calculated using a formula derived from Stokes' Law, which
accounts for the wall effects of the tube.

Thermal Conductivity Measurement: Transient Hot-Wire
Method

Thermal conductivity is the property of a material to conduct heat. The transient hot-wire
method is a reliable and accurate technique for measuring the thermal conductivity of liquids.
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Experimental Procedure:

e Sensor and Sample Preparation: A thin platinum wire, which acts as both a heating element
and a temperature sensor, is immersed in the Benzenethiol sample within a measurement
cell.

e Heating and Measurement: A constant electrical current is passed through the wire for a
short duration (typically 1 second), causing a transient temperature increase. The change in
the wire's resistance over this period is precisely measured.

o Data Acquisition: The temperature rise of the wire as a function of time is recorded.

» Calculation: The thermal conductivity of the Benzenethiol is determined from the slope of
the line plotting the temperature increase against the natural logarithm of time. This method
minimizes the influence of natural convection.

Surface Tension Measurement: Pendant Drop Method

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible. The pendant drop method is an optical technique used for its measurement.

Experimental Procedure:

o Droplet Formation: A small droplet of Benzenethiol is formed at the tip of a needle, hanging
downwards due to gravity.

e Image Capture: A high-resolution camera captures the profile of the pendant drop.

» Shape Analysis: The shape of the drop is analyzed by software. The profile of the drop is
determined by the balance between the surface tension holding the drop together and
gravity pulling it down.

o Calculation: Based on the analysis of the drop's shape and dimensions, the surface tension
is calculated using the Young-Laplace equation.

Heat Capacity Measurement: Calorimetry
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Heat capacity is the amount of heat required to raise the temperature of a substance by a
certain amount. Calorimetry is the science of measuring heat changes.

Experimental Procedure (Method of Mixtures):

o Apparatus: A calorimeter, an insulated container, is filled with a known mass of a reference
liquid (e.g., water) at a known initial temperature.

o Sample Preparation: A known mass of Benzenethiol is heated to a specific, higher
temperature.

e Mixing: The heated Benzenethiol is quickly transferred to the calorimeter containing the
cooler reference liquid.

o Equilibrium: The mixture is stirred until a final, equilibrium temperature is reached.

o Calculation: By applying the principle of conservation of energy (heat lost by the hot
substance equals the heat gained by the cold substance and the calorimeter), the specific
heat capacity of Benzenethiol can be calculated.

Vapor Pressure Measurement: Ebulliometry

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature in a closed system. An ebulliometer is an instrument
used to accurately measure the boiling point of a liquid, which can then be used to determine
its vapor pressure.

Experimental Procedure:
o Apparatus: The ebulliometer is filled with the Benzenethiol sample.

e Pressure Control: The system is connected to a pressure control system, which maintains a
constant, known pressure.

e Boiling Point Measurement: The Benzenethiol is heated to its boiling point under the
controlled pressure. The temperature of the vapor-liquid equilibrium is precisely measured
using a calibrated thermometer.
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o Data Collection: This process is repeated for a range of pressures to obtain a set of
corresponding boiling points.

o Vapor Pressure Curve: The collected data points of pressure versus temperature constitute
the vapor pressure curve of Benzenethiol.

Visualization of a Key Synthetic Pathway: The
Newman-Kwart Rearrangement

The Newman-Kwart rearrangement is a significant reaction in organic chemistry for the
synthesis of thiophenols from phenols. This intramolecular rearrangement involves the
migration of an aryl group from an oxygen atom to a sulfur atom in an O-aryl thiocarbamate.
The process is a key step in a multi-stage synthesis that provides an efficient route to
Benzenethiol and its derivatives.[2][6]

Hydrolysis
(e.g., NaOH, Hz0)

Heat(a) N Hydiolysis
(Rearrangement) Newman-Kart
nnnnnnnnnn

0-Aryl Thiocarbamate

1. Base
2. Dialkylthiocarbamoyl Phenol
chloride

Newman-Kwart Rearrangement for Thiophenol Synthesis

Click to download full resolution via product page

Caption: Synthetic pathway for Benzenethiol via the Newman-Kwart rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1682325?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C108985
https://en.wikipedia.org/wiki/Newman%E2%80%93Kwart_rearrangement
https://patents.google.com/patent/US2792422A/en
https://pubmed.ncbi.nlm.nih.gov/15720131/
https://pubmed.ncbi.nlm.nih.gov/15720131/
https://en.chem-station.com/reactions-2/2016/05/newman-kwart-rearrangement.html
https://www.organic-chemistry.org/namedreactions/newman-kwart-rearrangement.shtm
https://www.benchchem.com/product/b1682325#thermophysical-property-data-for-benzenethiol
https://www.benchchem.com/product/b1682325#thermophysical-property-data-for-benzenethiol
https://www.benchchem.com/product/b1682325#thermophysical-property-data-for-benzenethiol
https://www.benchchem.com/product/b1682325#thermophysical-property-data-for-benzenethiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682325?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

